
A Comprehensive Technical Guide to the
Physicochemical Properties of 3-

(Trifluoromethoxy)benzamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzamide

Cat. No.: B1297529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
(trifluoromethoxy)benzamide, a compound of interest in medicinal chemistry and drug

development. The trifluoromethoxy group can impart unique properties to molecules, such as

enhanced metabolic stability and bioavailability. A thorough understanding of its physical

properties, including melting and boiling points, is crucial for its application in synthesis and

formulation.

Physicochemical Data of 3-
(Trifluoromethoxy)benzamide
The following table summarizes the key physical and chemical data for 3-
(trifluoromethoxy)benzamide.
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Property Value Source

CAS Number 658-91-3 [1][2]

Molecular Formula C₈H₆F₃NO₂ [3]

Molecular Weight 205.14 g/mol [1]

Melting Point 115-117 °C [1][2]

Boiling Point 233.8 ± 40.0 °C (Predicted) [2]

Physical Form Solid [1][2]

Purity 98% [1]

Hazard Class Irritant [2]

Experimental Protocols
While specific experimental protocols for the determination of the melting and boiling points of

3-(trifluoromethoxy)benzamide are not detailed in the provided literature, standard

methodologies are described below. These protocols represent common laboratory practices

for such determinations.

1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. The

capillary method is a common and accurate technique for this measurement.

Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary

tubes, thermometer.

Procedure:

A small, finely powdered sample of 3-(trifluoromethoxy)benzamide is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady rate (e.g., 10-20 °C/min) until the temperature is about

15-20 °C below the expected melting point.

The heating rate is then reduced to 1-2 °C/min to allow for accurate determination.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range, and the temperature at which the entire solid has turned into a clear

liquid is recorded as the end of the range.

2. Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. For a solid compound like 3-
(trifluoromethoxy)benzamide, this would be determined at reduced pressure to avoid

decomposition.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,

vacuum source.

Procedure:

A sample of 3-(trifluoromethoxy)benzamide is placed in the distillation flask.

The apparatus is assembled for simple or fractional distillation. The system is connected to

a vacuum source to reduce the pressure.

The sample is heated gently.

The temperature is recorded when the liquid boils and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point at the recorded

pressure.

A nomograph can be used to correct the boiling point to standard atmospheric pressure if

necessary.

Visualized Workflows
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The following diagrams illustrate generalized workflows relevant to the characterization and

synthesis of chemical compounds like 3-(trifluoromethoxy)benzamide.

Diagram 1: General Workflow for Physical Property Determination

Obtain Pure Sample

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation Method)

Record Data

Compare with Literature/Predicted Values

Final Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a chemical compound.
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Diagram 2: General Workflow for Chemical Synthesis and Purification
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Caption: A generalized workflow for the synthesis and purification of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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